Cas no 1803693-45-9 (Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1803693-45-9
• MF: C₁₁H₁₂BrF₂NO₂
• MW: 308.119289398193
• CID: 4849152
• Update Time: 2025-05-20

Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H12BrF2NO2/c1-2-17-10(16)5-7-3-4-8(11(13)14)15-9(7)6-12/h3-4,11H,2,5-6H2,1H3
• InChI Key： GLJJVENNHQHBDZ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C(F)F)N=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1803693-45-9)

Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1803693-45-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique bromomethyl and difluoromethyl substitution pattern, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure combines reactivity and stability, enabling its use in cross-coupling reactions and fluorine chemistry, which are critical in modern drug discovery.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate as a compound of high relevance. Researchers are increasingly exploring its potential in designing enzyme inhibitors and antimicrobial agents, aligning with current trends in combating drug-resistant pathogens. Additionally, its role in crop protection formulations highlights its versatility in addressing global challenges in sustainable agriculture.

From a synthetic perspective, the bromomethyl group in this compound offers a reactive site for further functionalization, while the difluoromethyl moiety enhances metabolic stability—a key consideration in medicinal chemistry. These attributes have spurred inquiries into its structure-activity relationships (SAR) and ADME properties, frequently searched topics in academic and industrial R&D circles. The compound’s CAS No. 1803693-45-9 serves as a unique identifier, facilitating precise literature and patent searches.

Environmental and regulatory considerations also play a role in the compound’s applications. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthetic routes for derivatives of Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate. Its compatibility with catalytic methods and biodegradable solvents aligns with the demand for sustainable chemical processes, a hot topic in both scientific and public forums.

In summary, Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1803693-45-9) exemplifies innovation in fine chemicals, bridging gaps between drug development, material science, and agricultural solutions. Its multifaceted utility ensures continued relevance in cutting-edge research, answering pressing questions in life sciences and beyond.